Cas no 833474-48-9 (1H-Benzimidazole, 2-[(3-fluorophenyl)methyl]-5-nitro-)

1H-Benzimidazole, 2-[(3-fluorophenyl)methyl]-5-nitro- structure
833474-48-9 structure
Product Name:1H-Benzimidazole, 2-[(3-fluorophenyl)methyl]-5-nitro-
CAS No:833474-48-9
MF:C14H10FN3O2
MW:271.246506214142
CID:672662
PubChem ID:69714271
Update Time:2025-04-19

1H-Benzimidazole, 2-[(3-fluorophenyl)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[(3-fluorophenyl)methyl]-5-nitro-
    • 2-[(3-fluorophenyl)methyl]-6-nitro-1H-benzimidazole
    • SCHEMBL6233351
    • DTXSID00741148
    • 833474-48-9
    • Inchi: 1S/C14H10FN3O2/c15-10-3-1-2-9(6-10)7-14-16-12-5-4-11(18(19)20)8-13(12)17-14/h1-6,8H,7H2,(H,16,17)
    • InChI Key: ACCYZSABSAXOQL-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CC1=NC2C=CC(=CC=2N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.07570473g/mol
  • Monoisotopic Mass: 271.07570473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.5Ų
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